BENGHE Foundational & Exploratory

Check Availability & Pricing

Tristearin-13C3: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tristearin-13C3

Cat. No.: B1603631

This technical guide provides an in-depth overview of the chemical and physical properties of
Tristearin-13C3, a stable isotope-labeled triglyceride crucial for metabolic research. It is
intended for researchers, scientists, and drug development professionals who are utilizing
stable isotopes to trace lipid metabolism in vivo. This document outlines the key characteristics
of Tristearin-13C3, detailed experimental protocols for its use, and a visual representation of a
common experimental workflow.

Core Chemical and Physical Properties

Tristearin-13C3 is a synthetic form of tristearin where three carbon atoms in the glycerol
backbone or the fatty acid chains have been replaced with the stable isotope carbon-13. This
isotopic labeling allows for the precise tracking of its metabolic fate within a biological system
without the need for radioactive tracers. Its physical and chemical properties are largely similar
to its unlabeled counterpart, Tristearin.

Quantitative Data Summary

For ease of comparison, the following table summarizes the key quantitative data for
Tristearin-13C3 and its unlabeled form, Tristearin.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1603631?utm_src=pdf-interest
https://www.benchchem.com/product/b1603631?utm_src=pdf-body
https://www.benchchem.com/product/b1603631?utm_src=pdf-body
https://www.benchchem.com/product/b1603631?utm_src=pdf-body
https://www.benchchem.com/product/b1603631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Tristearin-13C3 Tristearin References
Glycerol tristearate- )
] ] Glyceryl tristearate,
Synonyms 13C3, Tristearin- ) ) [1112]1[3]
Trioctadecanoin
carboxyls-13C3
CAS Number 287100-84-9 555-43-1 [1][2][4]
Molecular Formula Cs5413C3H11006 Cs7H11006 [1114]
Molecular Weight 894.46 g/mol 891.48 g/mol [1112114]
White to off-white Colorless or white
Appearance ) ) [1114]
solid/powder odorless solid/powder
_ _ 55-74 °C
Melting Point 72-75 °C ) [1][4]
(polymorphic)
N ) Not specified, similar
Boiling Point ] ] 260 °C [31[5]
to Tristearin
Insoluble in water;
) ) Insoluble in water;
Soluble in organic )
B ) Soluble in alcohol,
Solubility solvents like [5]
chloroform, carbon
chloroform and hot
disulfide.
ethanol.
) ) Typically >98 atom % )
Isotopic Purity Not Applicable [2][6]
13C
Chemical Purity Typically >298% >80% (GC) [21[6]1[7]

Storage

Recommended at
-20°C

Store at0-8 °C

[1]i71el

Experimental Protocols: In Vivo Metabolic Tracing

Tristearin-13C3 is a valuable tracer for studying intestinal fat absorption and subsequent fatty

acid metabolism.[9][10] A common application is the 13C-Tristearin breath test, a non-invasive

method to assess fat malabsorption.[8][11][12] The following protocol is a synthesized

methodology based on established practices for stable isotope tracer studies.
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13C-Tristearin Breath Test for Fat Malabsorption
Assessment

Objective: To quantitatively assess the digestion and absorption of dietary fat by measuring the
appearance of 13CO: in expired breath after oral administration of Tristearin-13C3.

Materials:

Tristearin-13C3

Test Meal: A standardized liquid meal or a meal with a known fat content (e.g., two slices of
white bread with butter and chocolate spread).[13]

Breath collection bags or tubes

Isotope Ratio Mass Spectrometer (IRMS) or a compatible 13CO:z analyzer
Procedure:

o Subject Preparation: The subject should fast overnight (at least 8-12 hours) to ensure a
stable baseline 13C02/*2CO: ratio.[8]

o Baseline Breath Sample: Before administering the test meal, collect a baseline breath
sample to determine the natural abundance of 3COz: in the subject's breath.[13]

e Tracer Administration:

o Accurately weigh a dose of Tristearin-13C3. The exact dose may vary depending on the
specific protocol and analytical sensitivity, but a typical dose for human studies is in the
range of 200 pL of 13C-labeled triglyceride mixed with the meal.[8][11]

o Thoroughly mix the Tristearin-13C3 with the standardized test meal.
o The subject consumes the entire meal within a specified timeframe (e.g., 10-15 minutes).

e Post-Dose Breath Sampling:
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o Collect breath samples at regular intervals for several hours. A common schedule is every
30 minutes for the first 2 hours, and then hourly for up to 6 hours.[8][11]

o For each time point, the subject should exhale normally into the collection device.

o Sample Analysis:

o Analyze the collected breath samples for their 13CO2/12CO: isotope ratio using an Isotope
Ratio Mass Spectrometer (IRMS).

o The results are typically expressed as the delta over baseline (DOB) or the percentage of
the administered 3C dose recovered per hour (% dose/h).[12]

o Data Interpretation:

o A lower-than-normal excretion of 3COz2 in the breath over the collection period is indicative
of fat malabsorption, as the labeled fatty acids from Tristearin-13C3 were not efficiently
absorbed and metabolized.[8][11]

o The cumulative percentage dose recovery (CPDR) over the entire study period can be
calculated to provide a quantitative measure of fat absorption.[8]

Mandatory Visualization

The following diagram illustrates the experimental workflow of the 13C-Tristearin breath test.
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Workflow of the 13C-Tristearin Breath Test.

This guide provides a foundational understanding of Tristearin-13C3 and its application in
metabolic research. For specific research questions and in-depth experimental design,
consulting primary literature and established protocols is highly recommended. The use of
stable isotope tracers like Tristearin-13C3 continues to be a powerful tool in elucidating the
complexities of lipid metabolism and its role in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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